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Compound of Interest

Compound Name: Disperse Blue 7

Cat. No.: B1200070 Get Quote

An In-depth Examination of the Molecular Characteristics, Synthesis, and Application of a Key

Anthraquinone Dye

Abstract
Disperse Blue 7, a member of the anthraquinone class of dyes, is a synthetic colorant with

significant applications in the textile industry, particularly for dyeing polyester and other

synthetic fibers. This technical guide provides a detailed overview of its chemical and physical

properties, including its molecular weight and formula. It further outlines experimental protocols

for its synthesis and application in textile dyeing, alongside a summary of available

toxicological data. This document is intended for researchers, scientists, and professionals in

drug development and related fields who require a comprehensive understanding of this

compound.

Core Molecular and Physical Properties
Disperse Blue 7, identified by the CAS number 3179-90-6, is chemically known as 1,4-

dihydroxy-5,8-bis(2-hydroxyethylamino)anthracene-9,10-dione.[1][2] It is characterized as a

fine black powder.[3][4]

Table 1: Core Molecular and Physical Properties of Disperse Blue 7

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1200070?utm_src=pdf-interest
https://www.benchchem.com/product/b1200070?utm_src=pdf-body
https://www.benchchem.com/product/b1200070?utm_src=pdf-body
https://www.accustandard.com/prod0054265.html
https://www.pharmaffiliates.com/en/3179-90-6-disperse-blue-7-papst005205.html
https://wap.guidechem.com/encyclopedia/disperse-blue-7-dic191289.html
https://pubchem.ncbi.nlm.nih.gov/compound/18514
https://www.benchchem.com/product/b1200070?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Chemical Formula C₁₈H₁₈N₂O₆ [4][5]

Molecular Weight 358.35 g/mol [2][6]

CAS Number 3179-90-6 [7]

Appearance Fine black powder [3][4]

Solubility

Soluble in acetone, ethanol,

and carbon tetrachloride.

Slightly soluble in benzene and

linseed oil.

[6]

Spectroscopic Data
Detailed spectroscopic data for the unequivocal identification of Disperse Blue 7 is crucial.

While comprehensive public data is limited, available information is summarized below.

Table 2: Spectroscopic Data for Disperse Blue 7

Spectroscopic Technique Data Highlights Source(s)

UV-Visible Spectroscopy

Analysis of textiles dyed with

Disperse Blue 7 has been

performed using UV/VIS

spectrophotometry.[6][8]

[6][8][9]

¹³C NMR Spectroscopy

A ¹³C NMR spectrum is

available through public

databases.

[4]

FTIR Spectroscopy

Infrared spectroscopy can be

used to confirm the presence

of functional groups.

[5]

Experimental Protocols
Synthesis of Disperse Blue 7
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A common method for the synthesis of Disperse Blue 7 involves the condensation of 1,4,5,8-

tetrahydroxyanthraquinone with 2-aminoethanol.[6]

Objective: To synthesize 1,4-dihydroxy-5,8-bis(2-hydroxyethylamino)anthracene-9,10-dione

(Disperse Blue 7).

Materials:

1,4,5,8-Tetrahydroxyanthracene-9,10-dione

2-Aminoethanol

A suitable solvent (e.g., ethanol)

An oxidizing agent (e.g., air or a chemical oxidant)

Reaction vessel with a reflux condenser and stirrer

Heating mantle

Filtration apparatus

Drying oven

Procedure:

In a reaction vessel, suspend 1,4,5,8-tetrahydroxyanthracene-9,10-dione in ethanol.

Add 2-aminoethanol to the suspension.

Heat the mixture to reflux and maintain for a specified period to allow for the condensation

reaction to occur.

After the condensation step, introduce an oxidizing agent to the reaction mixture to form the

final quinone structure. This can be achieved by bubbling air through the mixture or by the

addition of a chemical oxidant.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.benchchem.com/product/b1200070?utm_src=pdf-body
https://www.inkcups.com/wp-content/uploads/ICN_Addidas-A01-test-report_2022.pdf
https://www.benchchem.com/product/b1200070?utm_src=pdf-body
https://www.inkcups.com/wp-content/uploads/ICN_Addidas-A01-test-report_2022.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Monitor the reaction progress using a suitable analytical technique, such as thin-layer

chromatography (TLC).

Upon completion, cool the reaction mixture and isolate the crude product by filtration.

Wash the crude product with a suitable solvent to remove unreacted starting materials and

byproducts.

Dry the purified product in an oven at an appropriate temperature.

Start Suspend 1,4,5,8-Tetrahydroxyanthraquinone
in Ethanol and add 2-Aminoethanol Heat to Reflux Introduce Oxidizing Agent Monitor Reaction (TLC) Cool, Filter, and WashReaction Complete Dry Product

(Disperse Blue 7)

Click to download full resolution via product page

Synthesis Workflow for Disperse Blue 7.

Purification
A general procedure for the purification of disperse dyes involves recrystallization or

chromatographic techniques to remove impurities. Due to the limited solubility of Disperse
Blue 7 in common solvents, a reduction clearing process, typically used post-dyeing, can be

adapted for purification. This process removes surface contaminants and unreacted

precursors.

Objective: To purify crude Disperse Blue 7.

Materials:

Crude Disperse Blue 7

Sodium hydrosulfite (sodium dithionite)

Sodium hydroxide

Non-ionic detergent

Acetic acid
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Beakers and heating equipment

Filtration apparatus

Procedure:

Prepare an aqueous solution containing a non-ionic detergent.

Disperse the crude Disperse Blue 7 in the solution.

Heat the dispersion to 70-80°C.

Add sodium hydroxide and sodium hydrosulfite to the heated dispersion.

Maintain the temperature and stir for 15-20 minutes.

Filter the hot solution to isolate the purified dye.

Wash the filter cake thoroughly with hot water, followed by a cold water rinse.

Neutralize the purified dye with a dilute solution of acetic acid.

Rinse again with cold water and dry the final product.

High-Temperature Exhaust Dyeing of Polyester
Disperse Blue 7 is applied to polyester fabrics using a high-temperature exhaust dyeing

method, which facilitates dye penetration into the hydrophobic fibers.

Objective: To dye polyester fabric with Disperse Blue 7.

Equipment and Materials:

High-temperature, high-pressure (HTHP) dyeing machine

Polyester fabric, scoured and wetted out

Disperse Blue 7
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Dispersing agent (e.g., a lignosulfonate or a naphthalene sulfonic acid condensate)

Levelling agent

Acetic acid (to maintain pH 4.5-5.5)

Sodium hydrosulfite and sodium hydroxide (for reduction clearing)

Procedure:

Dye Bath Preparation:

Set the dye bath at approximately 60°C.

Add the dispersing agent and levelling agent to the water.

Adjust the pH of the bath to 4.5-5.5 using acetic acid.[10][11]

Separately, prepare a dispersion of the required amount of Disperse Blue 7 by pasting it

with a small amount of dispersing agent and adding it to the dye bath.[10]

Dyeing Cycle:

Introduce the polyester fabric into the dye bath.

Raise the temperature from 60°C to 130°C at a controlled rate (e.g., 1-2°C per minute) to

ensure even dye uptake.[11][12]

Hold the temperature at 130°C for 30-60 minutes, depending on the desired shade depth.

[11]

Cool the dye bath slowly to 70-80°C.

After-treatment (Reduction Clearing):

Drain the dye bath.

Prepare a fresh bath at 70-80°C containing sodium hydrosulfite (e.g., 2 g/L) and sodium

hydroxide (e.g., 2 g/L).[12]
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Treat the dyed fabric in this solution for 15-20 minutes to remove any unfixed dye from the

fiber surface.[12]

Rinse the fabric thoroughly with hot water, followed by a cold water rinse.

Neutralization and Final Rinse:

Neutralize the fabric with a dilute solution of acetic acid.

Rinse with cold water and dry.
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High-Temperature Exhaust Dyeing Process for Polyester.
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Toxicological Profile
The toxicological data for Disperse Blue 7 is incomplete, with several endpoints lacking

comprehensive studies.

Table 3: Summary of Toxicological Data for Disperse Blue 7

Toxicological Endpoint Result Source(s)

Acute Oral Toxicity

LD₅₀ (rat): 700 mg/kg.

Moderately toxic by

intraperitoneal route.

[3][13]

Skin Corrosion/Irritation Causes skin irritation. [3]

Serious Eye Damage/Irritation Causes serious eye irritation. [3]

Respiratory or Skin

Sensitization

A mouse lymph node assay for

sensitization potential was

negative. However, it is

considered a frequent cause of

clothing dermatitis, and patch

tests in some patients have

been positive.

[7][14]

Germ Cell Mutagenicity

Genotoxic in bacterial assays

with metabolic activation

(Ames test positive in

Salmonella strains TA1537,

TA1538, and TA98). Mutagenic

activity was also observed in

L5178Y mouse lymphoma

cells.

[14]

Carcinogenicity No data available. [15]

Reproductive Toxicity No data available. [15]

Specific Target Organ Toxicity

(Single Exposure)

May cause respiratory

irritation.
[3]
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Cellular and Signaling Pathways
Specific studies detailing the interaction of Disperse Blue 7 with cellular signaling pathways

are limited. However, research on other disperse dyes suggests that they can impact cell

viability and mitochondrial function.[16] Given its genotoxic potential, Disperse Blue 7 may

interact with DNA and related cellular repair pathways. The lipophilic nature and molecular

weight of similar small molecule dyes allow them to potentially cross cell membranes and

interact with intracellular components.

Eukaryotic Cell

Disperse Blue 7

Cell Membrane
Penetration

DNAPotential Genotoxic
Interaction

Cytoplasm Mitochondria

Potential Impairment
of Respiration

Nucleus

Click to download full resolution via product page

Potential Cellular Interaction of Disperse Blue 7.

Conclusion
Disperse Blue 7 is a commercially important anthraquinone dye with well-established

applications in the textile industry. Its synthesis and dyeing processes are well-defined, though

opportunities for process optimization and the use of more environmentally benign reagents

exist. The available toxicological data indicates a need for further investigation, particularly

concerning its long-term effects and a conclusive assessment of its sensitization potential in

humans. For researchers and professionals, a thorough understanding of its chemical

properties and potential biological interactions is essential for its safe handling, application, and

the development of safer alternatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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